Cas no 1803593-23-8 (N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride)

• Product Name: N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride
• CAS No: 1803593-23-8
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• MDL: MFCD28246413
• CID: 4616953
• PubChem ID: 91662922
• Update Time: 2025-10-28

N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine Hydrochloride
• N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride

• MDL： MFCD28246413
• Inchi： 1S/C10H12N4.ClH/c1-8-4-9(6-11-5-8)14-7-10-12-2-3-13-10;/h2-6,14H,7H2,1H3,(H,12,13);1H
• InChI Key： BMQBWLKPZNZTLG-UHFFFAOYSA-N
• SMILES： N(C1=CN=CC(C)=C1)CC1=NC=CN1.Cl

N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride

Professional Introduction to N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride (CAS No. 1803593-23-8)

N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride, with the CAS number 1803593-23-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine core substituted with a methyl group at the 5-position and an imidazole moiety linked via a methylene group at the 2-position. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical and pharmacological studies.

The< strong>N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride structure is characterized by its dual functionality, which allows for versatile interactions with biological targets. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, while the imidazole ring is a common pharmacophore found in many bioactive molecules. This combination makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent research has highlighted the< strong>imidazole scaffold as a key component in developing novel therapeutic agents. Imidazole derivatives have shown efficacy in various pharmacological applications, including antiviral, antibacterial, and anticancer treatments. The< strong>methyl group at the 2-position of the imidazole ring in N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride introduces additional flexibility, allowing for further functionalization and customization.

The< strong>pyridine moiety in this compound plays a crucial role in its interactions with biological targets. Pyridine-based compounds are widely used in pharmaceuticals due to their ability to bind to proteins and enzymes with high affinity. The presence of the methyl group at the 5-position of the pyridine ring further enhances its binding capabilities, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting protein-protein interactions (PPIs). N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride has shown potential as a lead compound in this area. Its unique structure allows it to disrupt PPIs by binding to specific residues on the target proteins. This capability is particularly valuable in diseases where PPIs play a critical role, such as cancer and inflammatory disorders.

The< strong>hydrochloride salt form of this compound improves its pharmacokinetic properties, including solubility and stability. These factors are essential for effective drug delivery and formulation. The enhanced solubility makes it easier to administer orally or via injection, while stability ensures that the compound remains effective throughout its shelf life.

Current research is exploring the< strong>N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride as a potential therapeutic agent against various diseases. Studies have indicated its efficacy in inhibiting certain enzymes and receptors involved in pathogenic processes. For instance, preliminary data suggest that it may have applications in treating neurological disorders by modulating neurotransmitter receptors.

The< strong>imidazole-containing compounds have also shown promise in anticancer therapy. The ability of imidazole derivatives to interfere with key signaling pathways involved in cancer cell proliferation makes them attractive candidates for further development. N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride is being investigated for its potential to inhibit tyrosine kinases, which are overexpressed in many cancer types.

In addition to its therapeutic potential, N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-amine hydrochloride has applications in biochemical research. Its unique structure makes it a valuable tool for studying protein-ligand interactions and developing new screening assays. These assays can help identify novel drug candidates more efficiently by evaluating their binding affinity and selectivity.

The< strong>methyl group at the 2-position of the imidazole ring provides additional opportunities for chemical modification. This allows researchers to tailor the compound's properties to specific needs, such as improving its bioavailability or enhancing its binding affinity for target proteins. Such modifications can significantly impact the compound's efficacy and safety profile.

The< strong>pyridine-based scaffold is also known for its ability to form coordination complexes with metal ions. This property has been exploited in various applications, including catalysis and diagnostics. N-(1H-imidazol-2-ylmethyl)-5-methylpyridin-3-am ine hydrochlor ide could potentially be used as a ligand in metal-based drug formulations, where metal ions play a crucial role in targeting disease-specific cells or tissues.

Ongoing studies are exploring the< strong>N-(1H-imidazol -2 - ylmethy l) -5 - methyl py ridin -3 - am ine hy droch lor ide as a tool for understanding disease mechanisms at the molecular level. By investigating how this compound interacts with biological targets, researchers can gain insights into disease pathways and develop more effective treatments. These studies are particularly important in complex diseases where multiple factors contribute to pathogenesis.

The< strong>hydrochloride salt form of this compound also offers advantages in formulation development. Its solubility allows for easy integration into various drug delivery systems, including oral tablets, injectable solutions, and topical formulations. This versatility makes it suitable for treating a wide range of conditions across different patient populations.

In conclusion, N-(1H-imidazol -2 - ylmethy l) -5 - methyl py ridin -3 - am ine hy droch lor ide (CAS No.< strong>1803593 -23 -8) is a multifaceted compound with significant potential in pharmaceutical research and development.< strong>N-(1H-imidazol -2 - ylmethy l) -5 - methyl py ridin -3 - am ine hy droch lor ide's unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases.< strong>N-(1H-imidazol -2 - ylmethy l) -5 - methyl py ridin -3 - am ine hy droch lor ide's dual functionality allows for versatile interactions with biological targets, making it a promising lead compound for further investigation.